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Compound of Interest

Compound Name: UNC 1215

Cat. No.: B1574462 Get Quote

Case ID: UNC-1215-SOL-001 Status: Open Priority: High Assigned Specialist: Senior

Application Scientist, Chemical Biology Division

Executive Summary & Chemical Profile
User Issue: Difficulty maintaining UNC 1215 solubility in aqueous buffers for biological assays.

Root Cause Analysis: UNC 1215 is a lipophilic small molecule (L3MBTL3 methyl-lysine reader

inhibitor) with high aromaticity. It exhibits excellent solubility in organic solvents (DMSO) but is

functionally insoluble in pure water.[1] "Crashing out" (precipitation) occurs when the

hydrophobic stock solution encounters a high-polarity aqueous environment too rapidly or at

too high a concentration.

Compound Profile:

Property Value Notes

MW 529.72 g/mol
Moderate size, prone to
aggregation.

Solubility (DMSO) > 25 mg/mL (~47 mM) Recommended Stock Solvent.

Solubility (Ethanol) ~5 mg/mL
Requires warming; less stable

than DMSO.[1]

Solubility (Water) Insoluble
Do not attempt direct

dissolution.
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| Solubility (PBS) | < 0.1 mg/mL | Requires carrier/surfactant (e.g., Tween-20). |

Troubleshooting Guide (Q&A)
Q1: I tried to dilute my 10 mM DMSO stock directly into PBS, and it turned cloudy immediately.

How do I fix this? A: You have encountered "solvent shock." When a high-concentration

hydrophobic stock hits pure aqueous buffer, the local concentration exceeds the solubility limit

before mixing occurs.

Immediate Fix: You likely need to discard this aliquot; once precipitated, redissolving in high-

water environments is difficult.

Prevention Protocol:

Intermediate Dilution: Do not jump from 100% DMSO to 0.1% DMSO in one step. Create a

10x or 100x intermediate working solution in a solvent blend (e.g., 10% DMSO in buffer) or

perform serial dilutions in DMSO first.

Vortex Mixing: Add the stock dropwise to the buffer while vortexing the buffer. Never add

buffer to the stock.

Surfactants: Ensure your assay buffer contains 0.05% Tween-20 or Triton X-100 before

adding the compound.

Q2: My stock solution in DMSO has formed crystals after storage at -20°C. A: DMSO is

hygroscopic (absorbs water from air). If the vial was not sealed tightly, water uptake may have

reduced the solubility of UNC 1215.

Resolution:

Warm the vial to 37°C for 5–10 minutes.

Sonicate in an ultrasonic water bath for 10 minutes.

If solids persist, the DMSO may be too "wet." Spin down, remove the supernatant

(saturated solution), and redissolve the pellet in fresh, anhydrous DMSO.
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Q3: What is the maximum concentration I can use for cell culture without toxicity or

precipitation? A: For cellular assays, the limiting factor is often the DMSO tolerance of your

cells (usually <0.5% v/v).

Calculation: If your cells tolerate 0.5% DMSO, and your stock is 10 mM, the max assay

concentration is 50 µM.

Observation: UNC 1215 is typically active at nanomolar concentrations (IC50 ~40 nM).[2][3]

[4] You should rarely need >10 µM in cells, which keeps you safely below solubility limits if

handled correctly.

Q4: I need a high-concentration formulation for animal studies (IP/Oral). PBS isn't working. A:

Simple saline/PBS is insufficient for in vivo doses.[5] You must use a co-solvent system or

complexing agent.

Validated Formulation (Selleck/MedChemExpress Standard):

10% DMSO[3][4]

40% PEG300[3][4]

5% Tween-80[3][4]

45% Saline[3]

Result: Soluble up to ~0.8 mg/mL.[3]

Standard Operating Procedures (SOPs)
SOP-A: Preparation of 10 mM Stock Solution

Weighing: Accurately weigh 5.3 mg of UNC 1215 powder.

Solvent Addition: Add 1.0 mL of anhydrous DMSO.

Note: Do not use DMSO that has been opened and stored at room temperature for

months.

Dissolution: Vortex vigorously for 30 seconds. If particles remain, sonicate for 5 minutes.
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Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -80°C

(stable for 1 year) or -20°C (stable for 1 month).

SOP-B: "Step-Down" Dilution for Assays (The 3-Tube Method)
Objective: Reach 1 µM final concentration in Assay Buffer (0.1% DMSO final).

Tube 1 (Stock): 10 mM UNC 1215 in 100% DMSO.

Tube 2 (100x Working): Add 2 µL of Tube 1 into 198 µL of 100% DMSO.

Concentration: 100 µM.

Why: Serial dilution in DMSO prevents precipitation.

Tube 3 (Assay Well): Add 1 µL of Tube 2 into 999 µL of Assay Buffer (pre-warmed to RT,

containing 0.05% Tween-20).

Final Conc: 100 nM (0.1 µM).

Final DMSO: 0.1%.[5]

Visualizations
Figure 1: The "Step-Down" Dilution Workflow
This workflow prevents "solvent shock" by maintaining the compound in organic solvent until

the final high-dilution step.
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Caption: Serial dilution strategy to maintain solubility. Always dilute compound-to-DMSO before

compound-to-Buffer.

Figure 2: Troubleshooting Decision Tree
Follow this logic path when encountering precipitation.
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Issue: Precipitation Observed
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Caption: Diagnostic logic for resolving UNC 1215 precipitation events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1574462?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

